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Introduction

Triallate is a selective, pre-emergent thiocarbamate herbicide used for the control of a variety
of grass and broadleaf weeds.[1] It is primarily effective against wild oats and is often used in
the cultivation of cereals such as wheat and barley.[2][3] This technical guide provides an in-
depth overview of triallate's spectrum of activity, the experimental protocols used to evaluate
its efficacy, and its molecular mode of action.

Spectrum of Activity

Triallate demonstrates a broad spectrum of activity against numerous weed species. Its
efficacy is influenced by factors such as application rate, soil moisture, and incorporation depth.
[1][3] The following tables summarize the quantitative data on the effectiveness of triallate
against various weed species based on available research.

Grass Weeds
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] Application .
Weed Common Efficacy (% Soil
] Rate (kg o Reference
Species Name Control) . Conditions
a.i./ha)
Avena fatua Wild Oat >95% 14-17 Tilled fallow
) Standing
Avena fatua Wild Oat >95% 1.1 (granular)
wheat stubble
] Highly Pre-plant
Avena fatua Wild Oat i 1.4 )
effective incorporated
Lolium Italian Effective in - -
_ _ Not specified  Not specified
multiflorum Ryegrass mixtures
Effective
Setaria viridis  Green Foxtall Not specified Not specified
control
Bromus spp. Brome Grass  Suppression Not specified Not specified
Hordeum . o o
] Barley Grass Suppression Not specified Not specified
leporinum
Broadleaf Weeds
Application .
Weed Common ] Soil
. Efficacy Rate (kg . Reference
Species Name ) Conditions
a.i./ha)
Various Broadleaf ] N .
) Suppression Not specified Not specified
species weeds
Polygonum : . " "
Wireweed Suppression Not specified Not specified
spp.

Experimental Protocols

The evaluation of triallate's herbicidal efficacy involves both greenhouse and field-based
experimental protocols. These studies are crucial for determining the effective application rates,
spectrum of activity, and crop safety.
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Greenhouse Bioassay for Herbicide Efficacy

Greenhouse bioassays provide a controlled environment to assess the intrinsic activity of a
herbicide on target weed species.

Objective: To determine the dose-response of various weed species to triallate under
controlled conditions.

Methodology:

e Soil Preparation: A uniform soil mix (e.g., sandy loam, potting mix) is prepared and sterilized
to eliminate any existing weed seeds or pathogens. The soil is then placed in pots (e.g., 10-
15 cm in diameter).

e Seed Planting: A predetermined number of seeds of the target weed species (e.g., 10-15
seeds per pot) are sown at a uniform depth in the soil.

» Herbicide Application: Triallate is applied to the soil surface at a range of concentrations. A
control group with no herbicide application is included. For pre-emergent herbicides like
triallate, the application is made before the weed seeds germinate.

 Incorporation: If required by the herbicide's mode of action, it is incorporated into the top
layer of the soil to a specified depth (e.g., 2-4 cm).

o Growth Conditions: The pots are placed in a greenhouse with controlled temperature (e.g.,
22/18°C day/night), light (e.g., 16-hour photoperiod), and humidity. Pots are watered as
needed, typically from the bottom to avoid disturbing the treated soil surface.

o Data Collection: After a specified period (e.g., 3 weeks), data is collected on weed
emergence, plant height, fresh and dry biomass, and visual injury ratings.

» Data Analysis: The collected data is analyzed to determine the effective dose (ED) values,
such as the ED50 (the dose causing 50% inhibition of growth), and to compare the
susceptibility of different weed species.

Field Trial for Pre-Emergent Herbicide Efficacy
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Field trials are essential for evaluating the performance of a herbicide under real-world
agricultural conditions.

Objective: To assess the efficacy of triallate in controlling target weeds and its selectivity in a
specific crop under field conditions.

Methodology:

» Site Selection: A field with a known history of the target weed infestation is selected. The soll
type, organic matter content, and pH are documented.

o Experimental Design: A randomized complete block design with multiple replications (e.g., 3-
4) is typically used to account for field variability.

» Plot Establishment: Individual plots of a specific size are marked out.

» Herbicide Application: Triallate is applied at various rates using a calibrated sprayer to
ensure uniform application. A non-treated control plot is included in each replication.
Application timing is critical for pre-emergent herbicides and is typically done before crop and
weed emergence.

« Incorporation: Immediately following application, the herbicide is incorporated into the soil to
the recommended depth using appropriate tillage equipment (e.g., disc, cultivator).

» Crop Planting: The desired crop is planted at a uniform seeding rate and depth across all
plots.

o Data Collection: Weed control is assessed at various intervals after application (e.g., 3, 6,
and 9 weeks). Assessments include weed density (counts per unit area), weed biomass, and
visual ratings of percent control. Crop injury is also visually assessed.

 Yield Data: At the end of the growing season, crop yield is harvested from each plot to
determine the impact of weed control on crop productivity.

o Data Analysis: Statistical analysis (e.g., Analysis of Variance - ANOVA) is performed on the
collected data to determine significant differences between treatments.
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Mode of Action

Triallate is classified as a Group 15 (formerly Group K3) herbicide, which acts by inhibiting the
synthesis of very-long-chain fatty acids (VLCFASs). VLCFAs are essential components of plant
cell membranes and are precursors for the production of cuticular waxes and suberin.

The herbicidal activity of triallate is dependent on its metabolic activation within the plant.
Triallate itself is a pro-herbicide and is converted to its active form, triallate sulfoxide, through
a process of sulfoxidation. This activation is a critical step for its herbicidal effect.

The activated triallate sulfoxide then inhibits the elongase enzyme system in the endoplasmic
reticulum, which is responsible for the stepwise addition of two-carbon units to fatty acid chains.
This inhibition disrupts the production of VLCFAs, leading to a cascade of downstream effects,
including impaired cell division, abnormal seedling growth, and ultimately, the death of
susceptible weed seedlings before or shortly after they emerge from the soil.

Visualizations
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Greenhouse Bioassay Workflow
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Triallate's Molecular Mode of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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